Cas no 7667-78-9 (ALKANE C58)

• Product Name: ALKANE C58
• CAS No: 7667-78-9
• MF: C₅₈H₁₁₈
• MW: 815.557539463043
• CID: 826748
• PubChem ID: 522626
• Update Time: 2025-04-19

ALKANE C58 Chemical and Physical Properties

Names and Identifiers

• ALKANE C58
• Octapentacontane
• DTXSID50335016
• 7667-78-9
• Octapentacontane, analytical standard
• Q17239502

• Inchi： 1S/C58H118/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-49-51-53-55-57-58-56-54-52-50-48-46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-58H2,1-2H3
• InChI Key： HDKSWQPFGWHOIA-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 814.92394
• Monoisotopic Mass: 814.92335376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 58
• Rotatable Bond Count: 55
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 31
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9284 (estimate)
• Melting Point: 95-98 °C
• Boiling Point: 607.84°C (estimate)
• Flash Point: 584.8°C
• Refractive Index: 1.4899 (estimate)
• PSA: 0

ALKANE C58 Security Information

• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes